Cas no 485404-58-8 (2-(2-Fluorophenyl)ethylmethylamine)

• Product Name: 2-(2-Fluorophenyl)ethylmethylamine
• CAS No: 485404-58-8
• MF: C₉H₁₂FN
• MW: 153.196685791016
• MDL: MFCD10568166
• CID: 858779
• PubChem ID: 21887195
• Update Time: 2025-11-02

2-(2-Fluorophenyl)ethylmethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluorophenyl)-N-methylethanamine
• 2-Fluoro-N-Methyl-benzeneethanaMine
• [2-(2-Fluorophenyl)ethyl]methylamine
• 2-fluoro-N-methylBenzeneethanamine
• [2-(2-fluorophenyl)ethyl](methyl)amine
• BENZENEETHANAMINE, 2-FLUORO-N-METHYL-
• N-Methyl-2-(2-fluorophenyl)ethylamine
• 2-(2-Fluorophenyl)-N-methylethan-1-amine
• BDBM50262890
• 4862AJ
• TRA0052418
• SY002937
• AB0057982
• I0
• SCHEMBL680353
• AKOS000255200
• EN300-73818
• Z163192604
• CHEMBL443141
• AS-31585
• DTXSID90619463
• MFCD10568166
• (2-(2-fluorophenyl)ethyl)methylamine
• DB-070934
• 485404-58-8
• 2-(2-Fluorophenyl)ethylmethylamine

• MDL： MFCD10568166
• Inchi： 1S/C9H12FN/c1-11-7-6-8-4-2-3-5-9(8)10/h2-5,11H,6-7H2,1H3
• InChI Key： VGGRQNLAMNVBOA-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CCNC

Computed Properties

• Exact Mass: 153.09500
• Monoisotopic Mass: 153.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 1.9

Experimental Properties

• Density: 1.009±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 203.5±15.0 ºC (760 Torr),
• Flash Point: 76.9±20.4 ºC,
• Solubility: Slightly soluble (4 g/l) (25 º C),
• PSA: 12.03000
• LogP: 1.97850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-(2-Fluorophenyl)ethylmethylamine

Exploring the Versatile Applications and Properties of 2-(2-Fluorophenyl)ethylmethylamine (CAS No. 485404-58-8)

In the realm of organic chemistry, 2-(2-Fluorophenyl)ethylmethylamine (CAS No. 485404-58-8) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a fluorinated phenyl ring attached to an ethylmethylamine moiety, serves as a valuable intermediate in pharmaceutical research and material science. Its molecular formula, C9H12FN, and precise structural configuration make it a subject of interest for chemists and researchers exploring novel synthetic pathways and bioactive molecules.

The presence of the fluorine atom in the 2-fluorophenyl group significantly influences the compound's electronic properties, enhancing its reactivity and interaction with biological targets. Researchers often investigate 2-(2-Fluorophenyl)ethylmethylamine for its potential role in drug discovery, particularly in the development of central nervous system (CNS) targeting agents. The compound's ability to cross the blood-brain barrier, combined with its modifiable amine group, makes it a promising candidate for designing new therapeutic molecules.

Beyond pharmaceuticals, 2-(2-Fluorophenyl)ethylmethylamine finds applications in material science, where its fluorinated aromatic structure contributes to the development of advanced polymers and liquid crystals. The fluorine substitution improves thermal stability and chemical resistance, making derivatives of this compound suitable for high-performance materials. Recent studies have also explored its use in organic light-emitting diodes (OLEDs) and other electronic devices, highlighting its versatility across multiple industries.

The synthesis of 2-(2-Fluorophenyl)ethylmethylamine typically involves multi-step organic reactions, starting from commercially available 2-fluorobenzaldehyde or related precursors. Key steps often include reductive amination or nucleophilic substitution reactions to introduce the ethylmethylamine side chain. Researchers emphasize optimizing these synthetic routes to improve yield and purity, addressing challenges such as regioselectivity and byproduct formation. Advanced techniques like chromatography and spectroscopy ensure the compound meets stringent quality standards for research and industrial use.

In analytical chemistry, characterizing 2-(2-Fluorophenyl)ethylmethylamine requires sophisticated tools such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's structural integrity and purity, critical for its intended applications. The fluorine NMR signal provides distinct insights into the electronic environment of the molecule, aiding in structural elucidation and quality control processes.

Market trends indicate growing demand for fluorinated organic compounds like 2-(2-Fluorophenyl)ethylmethylamine, driven by expanding pharmaceutical and electronics industries. Suppliers and manufacturers focus on scalable production methods to meet research and commercial needs while adhering to environmental and safety regulations. The compound's stability under various conditions and compatibility with diverse synthetic protocols further enhance its appeal to chemists and industrial users.

Future research directions for 2-(2-Fluorophenyl)ethylmethylamine may explore its derivatives for targeted drug delivery systems or as building blocks for functional materials. Collaborative efforts between academia and industry continue to uncover new applications, reinforcing its importance in modern chemistry. As innovation progresses, this compound remains a key player in advancing scientific and technological frontiers.